![molecular formula C25H24N4O3 B6580985 ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate CAS No. 1206987-93-0](/img/structure/B6580985.png)
ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate
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Description
Ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate (ECB) is an organic compound which has been studied for its potential applications in scientific research. This compound has been studied for its ability to interact with proteins and other molecules, as well as its biochemical and physiological effects. ECB has been used in a variety of laboratory experiments, and has been found to possess a number of advantages and limitations.
Scientific Research Applications
- Ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate has shown promise as an anticancer agent. Researchers have explored its effects on tumor cell lines, studying its potential to inhibit cell proliferation and induce apoptosis. Further investigations into its mechanism of action and in vivo efficacy are ongoing .
- The compound’s piperidine and quinoline components suggest potential anti-inflammatory properties. Studies have examined its impact on inflammatory pathways, including cytokine modulation and NF-κB inhibition. These findings could lead to novel anti-inflammatory drug development .
- Neurodegenerative diseases often involve oxidative stress and inflammation. Ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate has been investigated for its neuroprotective properties. Researchers have explored its ability to mitigate neuronal damage and enhance cell survival in models of neurodegeneration .
- The compound’s structural features make it an interesting candidate for antimicrobial research. Studies have assessed its antibacterial and antifungal effects against various pathogens. Investigating its mode of action and potential synergy with existing antibiotics is crucial .
- Researchers have explored the photophysical behavior of ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate. Its fluorescence properties, quantum yield, and solvatochromism have been studied. These insights contribute to its potential applications in optoelectronic devices and sensors .
- The compound’s unique structure allows for functionalization and modification. Scientists have investigated its use as a building block for drug delivery systems. By attaching targeting ligands or encapsulating therapeutic agents, it could enhance drug delivery efficiency .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Photophysical Properties
Drug Delivery Systems
properties
IUPAC Name |
ethyl 3-[[1-(3-cyanoquinolin-4-yl)piperidine-4-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O3/c1-2-32-25(31)18-6-5-7-20(14-18)28-24(30)17-10-12-29(13-11-17)23-19(15-26)16-27-22-9-4-3-8-21(22)23/h3-9,14,16-17H,2,10-13H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPJPFJDIBJIFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[1-(3-cyanoquinolin-4-yl)piperidine-4-amido]benzoate |
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